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Compound of Interest

Compound Name: Disperse Yellow 3

Cat. No.: B124930

For Researchers, Scientists, and Drug Development Professionals
Introduction

Disperse Yellow 3 (C.l. 11855) is a monoazo dye used in the textile industry and for coloring
various materials like plastics and cosmetics.[1] Due to its potential as a contact allergen and
suspected carcinogenic properties, regulatory bodies and quality control laboratories require
precise analytical methods for its detection and quantification.[2][3] These application notes
provide detailed information and protocols for using Disperse Yellow 3 as an analytical
standard to ensure accurate and reproducible results in research, product development, and
safety testing.

Physicochemical Properties and Specifications

An analytical standard is a highly purified compound used as a calibration standard or
reference for an analytical method. The table below summarizes the key properties of a
Disperse Yellow 3 analytical grade standard.

Table 1: Physicochemical Data for Disperse Yellow 3 Analytical Standard
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Property Value Reference(s)

4-(2-Hydroxy-5-

methylphenylazo)acetanilide;
Synonyms N-[4-(2-Hydroxy-5- [4]

methylphenylazo)phenyllaceta

mide
CAS Number 2832-40-8 [5]1[6]
Molecular Formula C15H15N302 [41[7]
Molecular Weight 269.30 g/mol [6]
Appearance Brownish-yellow powder [41[7]
Melting Point 268-270 °C (Lit.) [4]

) Typically 295.0% (can range
Purity (by HPLC) [41[8]
from =89.5% to 296.0%)

Soluble in acetone, ethanol,
B benzene; Slightly soluble in
Solubility 1]
Methanol, DMSO, Chloroform;

Low solubility in water.

Note: Commercial batches of Disperse Yellow 3 not intended as analytical standards may
have a significantly lower dye content and contain impurities such as water and salts.[1]

Experimental Protocols

Accurate quantification of Disperse Yellow 3 relies on robust and validated analytical methods.
High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique
for purity assessment and quantification.

General Analytical Workflow

The following diagram illustrates the typical workflow for using Disperse Yellow 3 as an
analytical standard.
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Caption: General workflow for analysis using Disperse Yellow 3 standard.
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Protocol: Purity Analysis by HPLC-UV

This protocol describes a general method for determining the purity of a Disperse Yellow 3

sample using a reversed-phase HPLC system with UV detection.

Table 2: HPLC Method Parameters for Disperse Yellow 3 Analysis

Parameter

Recommended Conditions

HPLC System

Quaternary or Binary Pump, Autosampler,
Column Oven, UV/PDA Detector

C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 pm

Column ) )
particle size)
) A: Water with 0.1% Formic AcidB: Acetonitrile
Mobile Phase ) ] )
with 0.1% Formic Acid
0-2 min: 40% B2-15 min: 40% to 95% B15-18
Gradient min: 95% B18-19 min: 95% to 40% B19-25 min:
40% B (Re-equilibration)
Flow Rate 1.0 mL/min
Column Temperature 30°C

Detection

UV/PDA Detector at 420 nm

Injection Volume

10 pL

Standard Prep.

Prepare a 1.0 mg/mL stock solution in methanol.
Dilute to a working concentration of 100 pug/mL

with the initial mobile phase composition.

Sample Prep.

Prepare the sample in methanol at a

concentration similar to the working standard.

Methodology:

o Standard Preparation: Accurately weigh and dissolve the Disperse Yellow 3 analytical

standard in methanol to create a stock solution. Perform serial dilutions to prepare working
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standards for linearity and calibration.

o System Suitability: Before analysis, inject a standard solution multiple times to ensure
system suitability criteria (e.g., peak symmetry, retention time precision, and theoretical
plates) are met.

e Analysis: Inject the prepared standards and samples onto the HPLC system.
o Data Processing: Integrate the peak area of Disperse Yellow 3 in the chromatograms.

o Purity Calculation: Calculate the purity of the sample by the area normalization method,
assuming all impurities are eluted and detected.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Note on Co-elution: Disperse Yellow 3 may co-elute with other dyes like Disperse Orange 3
under certain chromatographic conditions. The use of a photodiode array (PDA) detector can
help distinguish peaks by their UV spectra. For unequivocal identification and quantification in
complex matrices, coupling the HPLC system to a mass spectrometer (LC-MS) is
recommended.[10]

Logical Workflow for Method Selection

The choice of analytical technique depends on the specific requirements of the analysis, such
as the need for qualitative screening or precise quantification.
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Caption: Decision tree for selecting an appropriate analytical method.

Safety and Handling

Disperse Yellow 3 is classified as a hazardous substance. Adherence to safety protocols is
mandatory.

o Hazard Classifications: Suspected of causing cancer (Carc. 2) and may cause an allergic
skin reaction (Skin Sens. 1).

e Handling: Handle in a well-ventilated area or fume hood. Avoid generating dust.

o Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
a lab coat. For handling powder, a P3 respirator cartridge or N95 dust mask is
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recommended.[9]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations
at a licensed chemical destruction facility.[9]

By following these guidelines and protocols, researchers can confidently use Disperse Yellow
3 as an analytical standard to achieve accurate, reliable, and safe results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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